2-Chloro-5-(4-(trifluoromethoxy)phenyl)pyrimidine
Cat. No. B8159925
M. Wt: 274.62 g/mol
InChI Key: IWIZTZQAWUPSPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09179681B2
Procedure details
The compound was prepared by palladium-catalyzed arylation of 2,5-dichloropyrimidine with 4-trifluoromethoxyphenyl boronic acid.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[CH:6][C:5](Cl)=[CH:4][N:3]=1.[F:9][C:10]([F:22])([F:21])[O:11][C:12]1[CH:17]=[CH:16][C:15](B(O)O)=[CH:14][CH:13]=1>[Pd]>[Cl:1][C:2]1[N:7]=[CH:6][C:5]([C:15]2[CH:14]=[CH:13][C:12]([O:11][C:10]([F:9])([F:21])[F:22])=[CH:17][CH:16]=2)=[CH:4][N:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC=C(C=N1)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(OC1=CC=C(C=C1)B(O)O)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=NC=C(C=N1)C1=CC=C(C=C1)OC(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
